Cas no 871217-45-7 (3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid)

3-Methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid is a heterocyclic compound featuring a thiazole core functionalized with a carboxylic acid group and methylamino substituent. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both carboxylic acid and amino groups enhances its reactivity, enabling derivatization for the development of bioactive molecules. Its well-defined molecular framework ensures consistent performance in coupling reactions and heterocyclic synthesis. The compound’s stability under standard conditions and compatibility with common solvents further support its utility in laboratory-scale and industrial processes. Suitable for controlled functionalization, it serves as a valuable building block in medicinal chemistry and material science.

3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid structure

871217-45-7 structure

Product Name:3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid

CAS No:871217-45-7

MF:C₆H₈N₂O₂S

MW:172.204919815063

MDL:MFCD07348567

CID:3108623

PubChem ID:7131140

Update Time:2025-05-21

3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-methyl-5-(methylamino)isothiazole-4-carboxylic acid
- G58309
- 871217-45-7
- 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid
- EN300-14818
- SCHEMBL3574484
- CS-0234836
- WJB21745
- Z104511154
- AKOS000123363
- MFCD07348567
- 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylicacid
- MDL： MFCD07348567
- Inchi： 1S/C6H8N2O2S/c1-3-4(6(9)10)5(7-2)11-8-3/h7H,1-2H3,(H,9,10)
- InChI Key： CWFUERSVWFQTQD-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)O)C(C)=N1)NC

Computed Properties

Exact Mass: 172.03064868Da
Monoisotopic Mass: 172.03064868Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 90.5Å²

3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid Pricemore >>

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Chemenu	CM436090-1g	3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid	871217-45-7	95%+	1g	$***	2023-05-29
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TRC	M356478-100mg	3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid	871217-45-7		100mg	$ 250.00	2022-06-03
Enamine	EN300-14818-0.05g	3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid	871217-45-7	95%	0.05g	$135.0	2023-05-03
Enamine	EN300-14818-0.1g	3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid	871217-45-7	95%	0.1g	$202.0	2023-05-03
Enamine	EN300-14818-0.25g	3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid	871217-45-7	95%	0.25g	$289.0	2023-05-03
Enamine	EN300-14818-0.5g	3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid	871217-45-7	95%	0.5g	$480.0	2023-05-03
Enamine	EN300-14818-1.0g	3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid	871217-45-7	95%	1g	$614.0	2023-05-03
Enamine	EN300-14818-2.5g	3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid	871217-45-7	95%	2.5g	$1202.0	2023-05-03